3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine

• Molecular Formula: C11H16BrN
• Molecular Weight: 242.16 g/mol
• IUPAC Name: 3-(bromomethyl)-5-ethyl-2,4,6-trimethylpyridine
• InChI: InChI=1S/C11H16BrN/c1-5-10-7(2)11(6-12)9(4)13-8(10)3/h5-6H2,1-4H3
• InChI Key: DEWJUVKTOCLGHV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(N=C1C)C)CBr)C

Description

3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine (CAS: 2091452-98-9) is a brominated pyridine derivative with the molecular formula C₁₁H₁₆BrN and a molecular weight of 242.16 g/mol . The compound features a pyridine core substituted with a bromomethyl group at position 3, an ethyl group at position 5, and methyl groups at positions 2, 4, and 6. This substitution pattern imparts unique reactivity, particularly in alkylation and nucleophilic substitution reactions, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

The synthesis of 3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine typically involves the bromination of a precursor compound. One common method involves the bromination of 5-ethyl-2,4,6-trimethylpyridine using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is carried out in an inert solvent like carbon tetrachloride (CCl4) under reflux conditions. The bromination occurs selectively at the 3-position due to the electron-donating effects of the methyl and ethyl groups, which stabilize the radical intermediate formed during the reaction.

Chemical Reactions Analysis

3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of new carbon-nitrogen, carbon-sulfur, or carbon-oxygen bonds.

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The bromomethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride (LiAlH4).

Scientific Research Applications

3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its bromomethyl group serves as a versatile functional group for further chemical modifications.

Biology: The compound can be used to study the interactions of pyridine derivatives with biological macromolecules such as proteins and nucleic acids.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine depends on the specific chemical reactions it undergoes. In nucleophilic substitution reactions, the bromomethyl group acts as a leaving group, allowing nucleophiles to attack the carbon atom and form new bonds. In oxidation reactions, the nitrogen atom in the pyridine ring can be oxidized to form an N-oxide, altering the electronic properties of the compound. The specific molecular targets and pathways involved depend on the context of its use in research or industrial applications.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between the target compound and related pyridine derivatives:

Compound Name	Molecular Formula	Substituents	Key Functional Groups	Applications/Reactivity	Reference
3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine	C₁₁H₁₆BrN	Bromomethyl (C3), ethyl (C5), methyl (C2, C4, C6)	Bromomethyl, alkyl groups	Alkylation agent, synthetic intermediate
5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	C₁₁H₁₅BBrNO₂	Bromo (C5), boronic ester (C3)	Boronic ester, bromo	Suzuki-Miyaura cross-coupling reactions
5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine	C₁₀H₁₃BrN₂Si	Bromo (C5), trimethylsilyl ethynyl (C3), amine (C2)	Alkyne, amine	Click chemistry, medicinal chemistry
3-Bromo-5-ethoxypyridine	C₇H₈BrNO	Bromo (C3), ethoxy (C5)	Ether, bromo	Intermediate for ligand synthesis
Bromacil (5-bromo-6-methyl-3-(1-methylpropyl)-2,4(1H,3H)-pyrimidinedione)	C₉H₁₃BrN₂O₂	Bromo (C5), methyl (C6), substituted pyrimidinedione	Pyrimidinedione, bromo	Herbicide (inhibition of photosynthesis)

Physical and Chemical Properties

• Molecular Weight and Solubility : The target compound’s higher molecular weight (242.16 g/mol) compared to 3-Bromo-5-ethoxypyridine (202.05 g/mol) suggests lower solubility in polar solvents, which may influence reaction conditions .
• Thermal Stability : Bromomethyl groups typically confer lower thermal stability than boronic esters or silyl-protected alkynes, necessitating controlled storage conditions for the target compound .

Biological Activity

3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine is a pyridine derivative that has garnered attention due to its potential biological activities. Compounds in the pyridine family are known for various pharmacological properties, including anti-cancer, anti-inflammatory, and anti-viral effects. This article reviews the biological activity of this specific compound, synthesizing findings from diverse research studies.

Chemical Structure

The chemical structure of 3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine is characterized by a bromomethyl group attached to a pyridine ring that also contains ethyl and three methyl substituents. This unique arrangement may influence the compound's biological interactions.

Anticancer Activity

Several studies have explored the anticancer potential of pyridine derivatives. For instance, a study highlighted that compounds with similar structural motifs exhibited significant inhibitory effects on hepatocellular carcinoma (HCC) cell lines. The mechanism often involves the inhibition of specific kinases such as FGFR4, which is crucial in tumor growth regulation .

Table 1: Inhibitory Effects of Pyridine Derivatives on HCC Cell Lines

Compound	IC50 (nM)	Selectivity (FGFR4 vs FGFR1-3)
3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine	TBD	TBD
Compound 6O	75.3	398 - 664 fold
Compound 6A	190	1.5 - 8 fold

The selectivity of these compounds indicates that structural modifications can enhance or diminish their efficacy against specific cancer types.

Anti-HIV Activity

Research into HIV entry inhibitors has also identified pyridine derivatives as promising candidates. Compounds similar to 3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine have shown potential in down-modulating CD4 protein levels on human cells, which is essential for HIV entry . This down-modulation effect can potentially reduce the susceptibility of cells to HIV infection.

Table 2: Biological Activity of Pyridine-Based Compounds Against HIV

Compound	CD4 Down-modulation IC50 (µM)	Cytotoxicity (CC50)
3-(Bromomethyl)-5-ethyl-2,4,6-trimethylpyridine	TBD	TBD
CADA Compound	0.15	>100

The above data suggests that while some derivatives show effective CD4 modulation with low cytotoxicity, further studies are needed for precise evaluations of new compounds.

Fluorescent Sensing Applications

In addition to its biological activities, derivatives of trimethylpyridine have been utilized in chemosensing applications. For example, a compound bearing collidine units was developed for rapid detection of mercury ions through fluorescence quenching mechanisms. This application highlights the versatility of pyridine derivatives beyond traditional pharmacological roles .

Case Studies and Research Findings

A comprehensive review of literature reveals several case studies focusing on the synthesis and evaluation of biological activities for pyridine derivatives:

• Synthesis and Anticancer Evaluation : A study synthesized a series of aminotrimethylpyridinol derivatives and assessed their FGFR4 inhibitory activity using molecular docking techniques alongside in vitro cell line assays. The findings suggested that specific methyl substitutions enhance selectivity against FGFR4 compared to other kinases .
• HIV Entry Inhibition : The development of macrocyclic compounds incorporating pyridine rings demonstrated enhanced anti-HIV activity through effective CD4 down-modulation. The structural attributes significantly influenced their biological efficacy .
• Fluorescent Detection : Research demonstrated that certain pyridine-based compounds could serve as effective fluorescent probes for heavy metal detection in biological systems, showcasing their utility in environmental monitoring and biomedical applications .